Cas no 2138400-47-0 (methyl 5-(1-aminopentyl)-1H-1,2,3-triazole-4-carboxylate)

Methyl 5-(1-aminopentyl)-1H-1,2,3-triazole-4-carboxylate is a structurally versatile heterocyclic compound featuring both a 1,2,3-triazole core and an ester-functionalized side chain. The presence of the primary amine group at the pentyl substituent enhances its reactivity, making it a valuable intermediate in organic synthesis and medicinal chemistry. The triazole moiety offers stability and potential for click chemistry applications, while the carboxylate ester provides a handle for further derivatization. This compound is particularly useful in the development of pharmacologically active molecules, where its balanced lipophilicity and functional group compatibility facilitate scaffold diversification. Its synthetic utility is underscored by its compatibility with a range of coupling and modification reactions.
methyl 5-(1-aminopentyl)-1H-1,2,3-triazole-4-carboxylate structure
2138400-47-0 structure
Product Name:methyl 5-(1-aminopentyl)-1H-1,2,3-triazole-4-carboxylate
CAS No:2138400-47-0
MF:C9H16N4O2
MW:212.248941421509
CID:5937054
PubChem ID:165826773
Update Time:2025-06-13

methyl 5-(1-aminopentyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(1-aminopentyl)-1H-1,2,3-triazole-4-carboxylate
    • EN300-786122
    • 2138400-47-0
    • Inchi: 1S/C9H16N4O2/c1-3-4-5-6(10)7-8(9(14)15-2)12-13-11-7/h6H,3-5,10H2,1-2H3,(H,11,12,13)
    • InChI Key: YBOHIGQJNCWLRF-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C(CCCC)N)=NNN=1)=O

Computed Properties

  • Exact Mass: 212.12732577g/mol
  • Monoisotopic Mass: 212.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 93.9Ų

methyl 5-(1-aminopentyl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>

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Additional information on methyl 5-(1-aminopentyl)-1H-1,2,3-triazole-4-carboxylate

Recent Advances in the Study of Methyl 5-(1-aminopentyl)-1H-1,2,3-triazole-4-carboxylate (CAS: 2138400-47-0)

Methyl 5-(1-aminopentyl)-1H-1,2,3-triazole-4-carboxylate (CAS: 2138400-47-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole-carboxylate scaffold, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The growing body of research surrounding this compound underscores its versatility and the need for a comprehensive understanding of its mechanisms of action and pharmacological properties.

Recent studies have focused on the synthesis and optimization of methyl 5-(1-aminopentyl)-1H-1,2,3-triazole-4-carboxylate to enhance its bioavailability and therapeutic efficacy. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its development as a drug candidate.

In addition to synthetic advancements, research has explored the biological activities of this compound. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects against specific bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics, suggesting potential for addressing antibiotic resistance.

Further investigations have revealed the compound's potential in oncology. A 2024 study in Cancer Research reported that methyl 5-(1-aminopentyl)-1H-1,2,3-triazole-4-carboxylate exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the PI3K/AKT pathway. The compound's ability to induce apoptosis without significant toxicity to normal cells positions it as a promising candidate for targeted cancer therapy.

Despite these promising findings, challenges remain in the development of methyl 5-(1-aminopentyl)-1H-1,2,3-triazole-4-carboxylate as a therapeutic agent. Current research is addressing issues such as pharmacokinetics, metabolic stability, and formulation optimization. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, methyl 5-(1-aminopentyl)-1H-1,2,3-triazole-4-carboxylate (CAS: 2138400-47-0) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications warrant continued investigation. Future studies should focus on elucidating its molecular targets, optimizing its pharmacological profile, and advancing it through preclinical and clinical development stages.

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